Cas no 2112235-81-9 (methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2112235-81-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5655280
• PubChem ID: 144967314
• Update Time: 2025-10-29

methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2112235-81-9
• EN300-27724777
• methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 2,3-dihydro-5,6-dimethoxy-, methyl ester

• Inchi： 1S/C12H15NO4/c1-15-10-5-7-4-9(12(14)17-3)13-8(7)6-11(10)16-2/h5-6,9,13H,4H2,1-3H3
• InChI Key： LQJHPAOIBTXAKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=C(C(=CC=2N1)OC)OC)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 3.63±0.40(Predicted)

Additional information on methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate

Methyl 5,6-Dimethoxy-2,3-Dihydro-1H-Indole-2-Carboxylate: A Comprehensive Overview

Methyl 5,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate, also known by its CAS number NO 2112235-81-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of methyl 5,6-dimethoxy-substituted indole derivative is characterized by a bicyclic framework with methoxy groups at positions 5 and 6 of the indole ring system. The presence of these methoxy groups imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the potential of methyl 5,6-dimethoxy-substituted indole derivatives as promising candidates for anti-tumor and anti-inflammatory agents. Researchers have demonstrated that these compounds can modulate key signaling pathways involved in cancer progression and inflammatory responses.

In terms of synthesis, several methods have been reported for the preparation of methyl 5,6-dimethoxy-substituted indole derivatives. These include traditional Friedel-Crafts alkylation reactions as well as more modern methodologies involving transition metal catalysis. The choice of synthetic route often depends on the desired regioselectivity and scalability of the process.

The biological evaluation of methyl 5,6-dimethoxy-substituted indole derivatives has revealed their ability to inhibit various enzymes associated with neurodegenerative diseases. For instance, recent findings suggest that these compounds can act as potent inhibitors of acetylcholinesterase (AChE), making them potential leads for Alzheimer's disease therapeutics.

Moreover, the environmental impact of synthesizing methyl 5,6-dimethoxy-substituted indole derivatives has been a topic of recent research. Studies have shown that certain green chemistry approaches can significantly reduce the ecological footprint associated with their production.

In conclusion, methyl 5,6-dimethoxy-substituted indole derivatives represent a valuable class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, they are poised to play a critical role in advancing both medical treatments and sustainable chemical practices.